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Compound of Interest

Compound Name: Calcium arsenate

Cat. No.: B147906 Get Quote

Essential Safety and Handling Guide for Calcium
Arsenate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Calcium Arsenate (Ca₃(AsO₄)₂), a highly toxic inorganic compound. Adherence to these

procedures is essential to ensure personnel safety and environmental protection in the

laboratory setting. Calcium arsenate is classified as a toxic and carcinogenic substance,

requiring stringent control measures to prevent exposure.[1][2][3]

Hazard Summary
Calcium arsenate is toxic if swallowed or inhaled and may be harmful in contact with skin.[1] It

is a confirmed human carcinogen, suspected of damaging fertility or the unborn child, and can

cause damage to organs through single or repeated exposure.[1][2][4] It is also very toxic to

aquatic life with long-lasting effects.[1][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling calcium
arsenate to minimize exposure.

Quantitative Exposure Limits
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Jurisdiction Exposure Limit Type Value

ACGIH TLV TWA 0.01 mg/m³[1][3]

OSHA PEL Ceiling 0.002 mg/m³[1]

NIOSH IDLH 5 mg/m³[1]

Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Respiratory Protection

A NIOSH/MSHA approved

supplied-air respirator with a

full facepiece operated in a

pressure-demand or other

positive-pressure mode is

required where exposure may

exceed 0.002 mg/m³.[6] For

escape situations, an air-

purifying, full-facepiece

respirator with an N100, R100,

or P100 filter can be used.[7]

To prevent inhalation of toxic

dust particles.

Hand Protection

Impervious gloves such as

natural rubber, nitrile rubber,

neoprene, or PVC should be

worn.[1][3] Gloves must be

inspected before use.[1]

To prevent skin contact and

absorption.

Eye Protection

Wear safety glasses with side

shields or chemical safety

goggles.[1][3]

To protect eyes from dust

particles.

Skin and Body Protection

Wear appropriate personal

protective clothing to prevent

skin contact.[8] This includes a

lab coat, and in cases of

potential significant exposure,

a fully protective impervious

suit.[3]

To prevent contamination of

personal clothing and skin.

Operational Plan for Handling Calcium Arsenate
A systematic approach to handling calcium arsenate is crucial for safety.

1. Preparation and Engineering Controls:
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Work with calcium arsenate must be conducted in a designated area, such as a chemical

fume hood, to ensure adequate ventilation.[1][9]

Establish a regulated and marked area for handling, use, and storage as required by OSHA

Standard 29 CFR 1910.1018.[6]

Ensure that an eyewash station and emergency shower are readily accessible in the

immediate work area.[6]

2. Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Wear all required personal protective equipment before handling the substance.[1]

Avoid the formation of dust during handling.[1][9]

Do not eat, drink, or smoke in the designated handling area.[1][6]

Wash hands and any exposed skin thoroughly after handling.[1][5]

3. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][9]

Store away from incompatible materials such as active metals (iron, aluminum, zinc) and

oxidizing agents.[6]

4. Disposal Plan:

Calcium arsenate and its containers must be disposed of as hazardous waste.[5][6]

Do not allow the material to be released into the environment.[1][3]

Sweep up spilled material, avoiding dust formation, and place it into suitable, sealed

containers for disposal.[1][6]
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Contact your institution's environmental health and safety department or a licensed

professional waste disposal service to ensure disposal is in accordance with local, state, and

federal regulations.[6]

Emergency Response Plan
Immediate action is critical in the event of an emergency involving calcium arsenate.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]

Isolate: Isolate the spill or leak area for at least 25 meters (75 feet) for solids.[10]

Ventilate: Ventilate the area.

Protect: Wear appropriate PPE, including respiratory protection, before attempting to clean

up the spill.

Contain: Cover the spill with a plastic sheet to prevent spreading.[10] Moisten the spilled

material or use a HEPA-filter vacuum for cleanup to avoid generating dust.[2]

Collect: Carefully collect the material in sealed containers for disposal as hazardous waste.

[6]

Decontaminate: Wash the spill area thoroughly after cleanup is complete.[6]

Exposure Response:

Inhalation: Move the victim to fresh air immediately.[10] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[10]

Skin Contact: Immediately wash the contaminated skin with plenty of soap and water for at

least 15 minutes.[8][11] Remove contaminated clothing. Seek immediate medical attention.

[1]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8][11] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[1] If the

victim is conscious, rinse their mouth with water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1]

Workflow for Safe Handling of Calcium Arsenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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